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These application notes provide a detailed protocol for the cell loading of Nicotinic Acid
Adenine Dinucleotide Phosphate Acetoxymethyl Ester (NAADP-AM), a cell-permeant precursor
of the potent calcium-mobilizing second messenger, NAADP.

Introduction

Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) is a powerful intracellular second
messenger that mobilizes calcium (Caz*) from acidic organelles, such as lysosomes.[1][2]
Unlike other Ca2* mobilizing messengers like inositol trisphosphate (IPs) and cyclic ADP-ribose
(cADPR) which act on the endoplasmic reticulum, NAADP targets a distinct Ca?* store.[1] The
acetoxymethyl (AM) ester form, NAADP-AM, is a chemically modified version of NAADP that
can readily cross cell membranes.[2] Once inside the cell, intracellular esterases cleave the AM
groups, releasing the active NAADP molecule.[2] This allows for the non-invasive introduction
of NAADP into a population of cells, facilitating the study of its role in Ca?* signaling pathways.

[2][3]

NAADP Signaling Pathway

NAADP initiates cellular responses by binding to and activating its target channels, primarily
the two-pore channels (TPCs), located on the membrane of endolysosomal vesicles.[2] This
binding triggers the release of Ca2* from these acidic stores into the cytosol.[1] The initial
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localized Ca?* release can then be amplified through a process called calcium-induced calcium
release (CICR), where the initial Ca2* transient triggers the opening of other Ca2* channels,
such as IPs receptors (IP3Rs) and ryanodine receptors (RyRs), on the endoplasmic reticulum,
leading to a global cytosolic Ca?* signal.[2][4]
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NAADP-AM Cell Loading Workflow

1. Prepare Stock Solutions
- NAADP-AM in DMSO (1-5 mM)
- Pluronic® F-127 (20% in DMSO)

2. Prepare Loading Solution
- Mix NAADP-AM and Pluronic® F-127 (1:1 v/v)
- Dilute in physiological buffer

3. Incubate Cells
- Add loading solution to cells
- Incubate for 30-60 min at 37°C

4. Wash Cells
- Remove loading solution
- Wash cells with fresh buffer

5. De-esterification
- Allow 30 min for intracellular
esterase activity

6. Proceed with Experiment
- Calcium imaging, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cell Loading]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056018#cell-loading-protocol-for-naadp-am-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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